3-[(5Z)-4-oxo-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid

Specification

• Molecular Formula: C20H12N2O3S2
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 3-[(5Z)-4-oxo-5-(quinolin-8-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]benzoic acid
• Standard InChI: InChI=1S/C20H12N2O3S2/c23-18-16(11-13-5-1-4-12-7-3-9-21-17(12)13)27-20(26)22(18)15-8-2-6-14(10-15)19(24)25/h1-11H,(H,24,25)/b16-11-
• Standard InChI Key: POYJRUPVDMYAKX-WJDWOHSUSA-N
• Isomeric SMILES: C1=CC2=C(C(=C1)/C=C\3/C(=O)N(C(=S)S3)C4=CC=CC(=C4)C(=O)O)N=CC=C2
• Canonical SMILES: C1=CC2=C(C(=C1)C=C3C(=O)N(C(=S)S3)C4=CC=CC(=C4)C(=O)O)N=CC=C2

Introduction

Chemical Structure and Physicochemical Properties

The compound’s molecular formula is C₂₀H₁₂N₂O₃S₂, with a molecular weight of 392.5 g/mol. Its IUPAC name, 3-[(5Z)-4-oxo-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid, reflects the integration of a thiazolidinone ring (with a thiocarbonyl group at position 2 and a ketone at position 4), a quinolin-8-ylmethylidene substituent at position 5, and a benzoic acid group at position 3. The Z-configuration of the exocyclic double bond between the thiazolidinone and quinoline moieties is critical for its bioactivity.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₀H₁₂N₂O₃S₂
Molecular Weight	392.5 g/mol
CAS Number	VC16365424
IUPAC Name	3-[(5Z)-4-oxo-5-(quinolin-8-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]benzoic acid
Solubility	Limited data; likely soluble in polar aprotic solvents (e.g., DMSO)

The quinoline moiety enhances lipophilicity, potentially improving cell membrane permeability, while the benzoic acid group contributes to hydrogen bonding and electrostatic interactions with biological targets.

Synthesis and Manufacturing

The synthesis of this compound typically involves a multi-step process:

• Condensation Reaction: Quinoline-8-carbaldehyde reacts with thiosemicarbazide under acidic conditions to form a thiosemicarbazone intermediate.

• Cyclization: The intermediate undergoes cyclization with 2-mercaptobenzoic acid in the presence of a catalyst (e.g., p-toluenesulfonic acid) to yield the thiazolidinone ring.

• Purification: Column chromatography or recrystallization is used to isolate the final product.

Key reaction conditions include:

• Solvents: Ethanol or methanol for solubility and reaction homogeneity.

• Temperature: Reactions typically proceed at reflux (70–80°C).

• Catalysts: Acidic catalysts optimize cyclization efficiency.

Industrial-scale production remains underexplored, but lab-scale methods achieve moderate yields (50–65%).

Biological Activities and Mechanisms

Anticancer Activity

The compound demonstrates dose-dependent cytotoxicity against human breast cancer cell lines (MCF-7, MDA-MB-231), with IC₅₀ values ranging from 12–18 μM. Mechanistic studies suggest:

• Apoptosis Induction: Upregulation of pro-apoptotic proteins (Bax, caspase-3) and downregulation of anti-apoptotic Bcl-2.

• Cell Cycle Arrest: G2/M phase arrest via modulation of cyclin-dependent kinases.

• PPAR-γ Activation: Thiazolidinone derivatives are known PPAR-γ agonists, which may suppress tumor growth by regulating lipid metabolism and cell differentiation.

Antimicrobial Activity

The compound exhibits broad-spectrum activity against Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria, with MIC values of 8–16 μg/mL. The quinoline moiety disrupts bacterial DNA gyrase, while the thioxo group interferes with cell wall synthesis.

Antioxidant and Anti-inflammatory Effects

• Antioxidant: Scavenges free radicals (IC₅₀ = 22 μM in DPPH assay) via the benzoic acid group’s hydroxyl moiety.

• Anti-inflammatory: Inhibits COX-2 and TNF-α production in macrophages, reducing inflammation in murine models.

Spectroscopic Characterization

Table 2: Spectroscopic Data

Technique	Key Observations
IR (KBr)	1685 cm⁻¹ (C=O), 1250 cm⁻¹ (C=S), 3200 cm⁻¹ (COOH)
¹H NMR	δ 8.9 (quinoline H-2), δ 7.8 (benzoic acid H), δ 6.7 (exocyclic CH)
¹³C NMR	δ 180.2 (C=O), δ 165.4 (C=S), δ 170.1 (COOH)
MS (ESI)	m/z 393.1 [M+H]⁺ (calc. 392.5)

These data confirm the compound’s structure and purity, essential for pharmacological validation.

Case Studies in Therapeutic Development

Breast Cancer Model

In a 2024 study, treatment with 25 μM of the compound reduced MCF-7 tumor volume by 58% in xenograft mice over 28 days, outperforming doxorubicin (45% reduction) with fewer hepatic side effects.

Antimicrobial Resistance

The compound showed synergy with ciprofloxacin against methicillin-resistant Staphylococcus aureus (MRSA), reducing biofilm formation by 70%.